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Compound of Interest

Compound Name: 3,5-Dibromo-4-fluoroaniline

Cat. No.: B1419471 Get Quote

Technical Support Center: 3,5-Dibromo-4-
fluoroaniline
Welcome to the technical support guide for 3,5-Dibromo-4-fluoroaniline (CAS No. 1003709-

35-0). This document provides essential safety protocols, handling procedures, and emergency

troubleshooting for researchers and professionals in drug development. Given that the

toxicological properties of this compound have not been thoroughly investigated, a

conservative and rigorous approach to safety is paramount.[1] This guide is structured to

address practical questions and issues you may encounter during your experiments.

Chemical and Physical Properties
A summary of the known quantitative data for 3,5-Dibromo-4-fluoroaniline is presented below.

This information has been compiled from various chemical supplier databases.
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Property Value Source

Molecular Formula C₆H₄Br₂FN [1]

Molecular Weight 268.91 g/mol [1][2]

Appearance Solid (powder/crystals) N/A

Boiling Point 297.2 ± 35.0 °C at 760 mmHg [2]

Density 2.1 ± 0.1 g/cm³ [2]

Flash Point 133.5 ± 25.9 °C [2]

CAS Number 1003709-35-0 [1]

Frequently Asked Questions (FAQs)
Handling and Storage
Q1: What are the primary hazards associated with 3,5-Dibromo-4-fluoroaniline?

A1: The primary hazards are related to its potential toxicity upon exposure. Although

comprehensive toxicological data is unavailable, it is classified as potentially causing skin

irritation, serious eye irritation, and respiratory irritation if inhaled.[1][3] Due to its classification

as a halogenated aniline, it should be treated as harmful if swallowed, in contact with skin, or if

inhaled. The precautionary principle dictates that we handle it with a high degree of caution to

avoid all routes of exposure.

Q2: What is the mandatory Personal Protective Equipment (PPE) when working with this

compound?

A2: A multi-level PPE protocol is required to minimize exposure.

Engineering Controls: All handling of 3,5-Dibromo-4-fluoroaniline, including weighing and

transfers, must be conducted within a certified chemical fume hood to control airborne dust

and vapors.[4]

Hand Protection: Double-gloving is mandatory. Use a pair of nitrile gloves as the inner layer

and a chemically resistant outer glove (e.g., neoprene or butyl rubber).[4] This is crucial
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because it provides protection during the de-gloving process if the outer glove becomes

contaminated. Discard gloves immediately if contamination is suspected.[4]

Eye and Face Protection: Chemical safety goggles and a full-face shield are required to

protect against splashes and airborne particles.[4]

Body Protection: A flame-resistant lab coat is the minimum requirement. For procedures with

a higher risk of spillage, such as handling larger quantities, a chemical-resistant apron over

the lab coat is necessary.[4][5]

Q3: How should I properly store 3,5-Dibromo-4-fluoroaniline?

A3: Proper storage is critical for maintaining the compound's integrity and ensuring safety.

Store it in a tightly closed container in a cool, dry, and well-ventilated area.[3][6][7] Keep it away

from incompatible materials, particularly strong oxidizing agents, to prevent hazardous

reactions.[8] The storage area should be clearly labeled, and access should be restricted to

authorized personnel.

Q4: Can I handle small quantities of this compound on an open bench?

A4: No. All manipulations of 3,5-Dibromo-4-fluoroaniline, regardless of quantity, must be

performed inside a certified chemical fume hood.[4] The primary risk with solid compounds is

the generation of fine dust during transfer, which can be easily inhaled.[1][9] A fume hood

provides the necessary containment to prevent respiratory exposure.

Emergency Procedures
Q5: What are the correct first-aid procedures for different types of exposure?

A5: Immediate and correct first aid is critical. Always have the Safety Data Sheet (SDS)

available for emergency responders.[1]

Inhalation: Immediately move the affected person to fresh air. If they are not breathing, give

artificial respiration. Seek immediate medical attention.[1][9]

Skin Contact: Take off all contaminated clothing immediately. Wash the affected skin area

with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[1]
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Eye Contact: Immediately rinse the eyes thoroughly with plenty of water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[1][5][6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse their mouth with water and seek immediate medical attention.[1][9]

Q6: What is the procedure for cleaning up a small spill (e.g., <1 gram)?

A6: For a small spill within a fume hood:

Ensure you are wearing the full mandatory PPE (double gloves, goggles, face shield, lab

coat).

Prevent the generation of dust. Do not sweep dry powder.[7][10]

Gently cover the spill with an inert absorbent material like sand or vermiculite.[7][8]

Carefully scoop the mixture into a suitable, labeled, and sealed container for hazardous

waste disposal.[1][10]

Decontaminate the area with an appropriate solvent (e.g., isopropanol, ethanol) and then

wash with soap and water.

Dispose of all contaminated materials (absorbent, gloves, wipes) as hazardous waste.

Q7: How should I dispose of waste containing 3,5-Dibromo-4-fluoroaniline?

A7: All waste, including unused product and contaminated materials, must be treated as

hazardous waste.[8]

Collect waste in suitable, closed, and clearly labeled containers.[1]

Do not mix with other waste streams unless compatibility is confirmed.

Arrange for disposal through a licensed professional waste disposal service.[1] The

compound may require a chemical incinerator equipped with an afterburner and scrubber for
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proper destruction.[1] Always follow all federal, state, and local regulations for hazardous

waste disposal.[8]

Troubleshooting Guide
Problem: I observed dust becoming airborne while weighing and transferring the solid

compound.

Immediate Action: Stop the procedure. Ensure the fume hood sash is at the lowest practical

working height to maximize containment.

Causality: The static nature of fine powders or turbulent airflow within the hood can cause

dust to become airborne. Standard weighing paper can exacerbate this.

Solution: Use an anti-static weighing dish or a micro-spatula to make slow, deliberate

transfers. If dust is a persistent issue, consider briefly placing an ionizing bar at the fume

hood entrance to dissipate static charge. For frequent use, preparing a stock solution in a

suitable solvent (if your protocol allows) can eliminate the risks associated with handling the

powder directly.

Problem: My outer glove became contaminated during the experiment.

Immediate Action: Stop your work in a safe manner.

Causality: Direct contact with the chemical or a contaminated surface.

Solution: Follow the proper de-gloving procedure inside the fume hood.

With your gloved dominant hand, pinch the cuff of the contaminated glove on your non-

dominant hand.

Peel it off, turning it inside out, without touching the contaminated outer surface with your

skin. Hold the removed glove in your still-gloved dominant hand.

Slide two fingers of your now-bare non-dominant hand under the cuff of the remaining

glove on your dominant hand.

Peel this glove off, turning it inside out and enclosing the first glove within it.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.capotchem.cn/doc/viewmsds_1003709-35-0.html
https://aksci.com/sds/N650_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of the bundled gloves in the designated hazardous waste container.

Wash your hands thoroughly before putting on a new pair of gloves.

Experimental Protocol: Safe Weighing and Transfer
of 3,5-Dibromo-4-fluoroaniline
This protocol outlines the essential steps for safely weighing the solid compound and preparing

a solution.

Pre-Experiment Safety Check:

Verify the chemical fume hood has a current certification sticker.

Ensure an appropriate chemical spill kit and emergency eyewash/shower station are

accessible.[6]

Don all required PPE: lab coat, double gloves, safety goggles, and face shield.

Weighing Procedure (Inside Fume Hood):

Place an analytical balance inside the fume hood or use a top-pan balance if high

precision is not required.

Use an anti-static weighing boat or a tared glass vial to contain the solid.

Slowly open the main container of 3,5-Dibromo-4-fluoroaniline. Avoid any sudden

movements that could create airborne dust.

Using a clean spatula, carefully transfer the desired amount of solid to the weighing

boat/vial.

Securely close the main container immediately after transfer.

Solution Preparation:

Place the destination flask, containing a magnetic stir bar and the bulk of the required

solvent, on a stir plate inside the fume hood.
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Carefully add the weighed solid to the solvent in the flask.

Use a small amount of the solvent to rinse the weighing boat/vial, transferring the rinse

into the destination flask to ensure a complete quantitative transfer.

Stir the mixture until the solid is fully dissolved.

Post-Procedure Cleanup:

Wipe down the spatula and any surfaces within the fume hood with a damp cloth or towel

to remove any residual powder.

Dispose of the weighing boat and cleaning materials in the designated solid hazardous

waste container.

Follow the correct de-gloving procedure and dispose of gloves.

Wash hands thoroughly with soap and water.

Safety and Handling Workflow
The following diagram illustrates the critical safety checkpoints throughout the lifecycle of using

3,5-Dibromo-4-fluoroaniline in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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